3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride
Overview
Description
3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride (3-4-BPTPH) is a small molecule that has become increasingly popular in the scientific community due to its potential applications in both pharmaceutical and industrial research. 3-4-BPTPH is a structural analog of the neurotransmitter dopamine, and its unique chemical structure allows it to interact with various receptors in the body, making it an attractive tool for drug discovery and development. Additionally, its relatively low cost and easy synthesis make it an attractive option for laboratory experiments.
Scientific Research Applications
3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride is an attractive tool for drug discovery and development due to its unique chemical structure and its ability to interact with various receptors in the body. It has been used in various studies to investigate the pharmacology and efficacy of various drugs and compounds, as well as to study the effects of neuroactive drugs on the central nervous system. Additionally, it has been used in studies exploring the effects of various drugs on the cardiovascular system, as well as in studies of the effects of environmental toxins on the body.
Mechanism of Action
3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride has been shown to interact with both dopamine and serotonin receptors in the body. Specifically, it has been shown to act as an agonist at the D2 and 5-HT2A receptors, which are involved in the regulation of mood, behavior, and cognition. Additionally, it has been shown to act as an antagonist at the D3 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride are still being studied, but it has been shown to have some effects on the central nervous system. Specifically, it has been shown to have an anxiolytic effect in animal models, as well as an antidepressant-like effect in some studies. Additionally, it has been shown to have an anti-inflammatory effect in some studies, as well as a neuroprotective effect in animal models of stroke.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride in laboratory experiments is its relatively low cost and easy synthesis. Additionally, its unique chemical structure allows it to interact with various receptors in the body, making it an attractive tool for drug discovery and development. However, there are some limitations to using 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride in laboratory experiments. For example, its effects on the central nervous system are still not fully understood, and its effects on the cardiovascular system are still being studied. Additionally, it has been shown to have some effects on the immune system, but the exact mechanism of action is still unknown.
Future Directions
The potential future directions for research involving 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride include further studies on its effects on the central nervous system, cardiovascular system, and immune system. Additionally, further research could be conducted on its potential applications in drug discovery and development, as well as its potential therapeutic uses. Additionally, further studies could be conducted on its pharmacokinetics, metabolism, and toxicity. Finally, further research could be conducted on its potential interactions with other drugs, as well as its potential interactions with environmental toxins.
Synthesis Methods
The synthesis of 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride typically begins with the reaction of 4-bromo-benzaldehyde and trifluoromethylpyrrolidine in the presence of a base, such as potassium carbonate. This reaction produces a dibromo intermediate, which is then reacted with a sodium hydroxide solution to yield the desired 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride product. Alternatively, the synthesis can be carried out in a single-step reaction by combining 4-bromo-benzaldehyde, trifluoromethylpyrrolidine, and sodium hydroxide in a single reaction vessel. The product is then purified by recrystallization and characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine hydrochloride involves the reaction of 4-bromobenzaldehyde with trifluoroacetaldehyde in the presence of ammonium acetate to form 3-(4-bromophenyl)-3-(trifluoromethyl)propenal. This intermediate is then reacted with pyrrolidine in the presence of sodium borohydride to yield the final product, which is then converted to the hydrochloride salt form.", "Starting Materials": ["4-bromobenzaldehyde", "trifluoroacetaldehyde", "ammonium acetate", "pyrrolidine", "sodium borohydride", "hydrochloric acid", "diethyl ether"], "Reaction": ["Step 1: 4-bromobenzaldehyde is reacted with trifluoroacetaldehyde in the presence of ammonium acetate in diethyl ether to form 3-(4-bromophenyl)-3-(trifluoromethyl)propenal.", "Step 2: 3-(4-bromophenyl)-3-(trifluoromethyl)propenal is then reacted with pyrrolidine in the presence of sodium borohydride to yield 3-(4-bromophenyl)-3-(trifluoromethyl)pyrrolidine.", "Step 3: The final product is converted to the hydrochloride salt form by reacting with hydrochloric acid in diethyl ether."] } | |
CAS RN |
2731013-90-2 |
Molecular Formula |
C11H12BrClF3N |
Molecular Weight |
330.6 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
